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Compound of Interest

Compound Name:
(2-Aminophenyl)(pyrrolidin-1-

yl)methanone

Cat. No.: B184215 Get Quote

Essential Safety and Handling Guide for (2-
Aminophenyl)(pyrrolidin-1-yl)methanone
This guide provides immediate safety, operational, and disposal information for the handling of

(2-Aminophenyl)(pyrrolidin-1-yl)methanone (CAS No: 52745-20-7) in a laboratory setting.

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
(2-Aminophenyl)(pyrrolidin-1-yl)methanone is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral)[1]

Harmful in contact with skin (Acute toxicity, dermal)[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Harmful if inhaled (Acute toxicity, inhalation)[1]
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May cause respiratory irritation[1][2]

Due to these hazards, the following personal protective equipment is mandatory when handling

this compound.

PPE Category Recommended Equipment

Eye/Face Protection Chemical safety goggles and/or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). It is crucial to consult the glove

manufacturer's specifications for chemical

compatibility.

Skin and Body Protection

A lab coat or chemical-resistant apron. Full-body

protection may be required for large quantities

or in case of a spill.

Respiratory Protection

A NIOSH-approved respirator is necessary if

working outside of a certified chemical fume

hood, or if dusts or aerosols are generated.

Operational Plan for Safe Handling
This section outlines the step-by-step procedure for the safe handling of (2-Aminophenyl)
(pyrrolidin-1-yl)methanone from receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[3]

Keep the container away from heat, sparks, and open flames.[2][3]

2. Preparation and Handling:
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All handling of the solid compound or its solutions must be conducted in a certified chemical

fume hood.[2][3]

Ensure adequate ventilation to prevent the accumulation of dust or vapors.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools and equipment to prevent ignition.

Do not eat, drink, or smoke in the handling area.[2]

3. In Case of Exposure:

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

In case of skin contact: Immediately remove all contaminated clothing and wash the affected

area with plenty of soap and water. Seek medical attention if irritation persists.[4]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[4]

If swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][4]

Disposal Plan
Proper disposal of (2-Aminophenyl)(pyrrolidin-1-yl)methanone and its contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste material, including unused compound, contaminated PPE, and cleaning

materials, in a designated and properly labeled hazardous waste container.

Ensure the waste container is kept closed when not in use.

2. Disposal Procedure:
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Dispose of the hazardous waste through a licensed waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not allow the chemical to enter drains or waterways.[2][4]

3. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wear the appropriate PPE as outlined above.

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[2]

Collect the absorbed material into a sealed container for disposal as hazardous waste.[4]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of (2-
Aminophenyl)(pyrrolidin-1-yl)methanone.

Safe Handling and Disposal Workflow for (2-Aminophenyl)(pyrrolidin-1-yl)methanone
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Click to download full resolution via product page

Caption: Workflow for handling and disposal of (2-Aminophenyl)(pyrrolidin-1-yl)methanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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